Cas no 1058705-40-0 (Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester)

• Product name: Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester
• CAS No: 1058705-40-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4508437
• PubChem ID: 14711406

Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester
• Vinyl carbamate
• Vinyl N,N-diisopropylcarbamate
• 1058705-40-0
• Vinyl diisopropylcarbamate

• Inchi： InChI=1S/C9H17NO2/c1-6-12-9(11)10(7(2)3)8(4)5/h6-8H,1H2,2-5H3
• InChI Key： AUAXHNZLPNKHMO-UHFFFAOYSA-N
• SMILES： CC(C)N(C(C)C)C(=O)OC=C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.2

Experimental Properties

• Density: 0.92 g/mL
• Refractive Index: n/D 1.4397

Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester Security Information

• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Storage Condition：2-8°C

Additional information on Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester

Carbamic Acid, N,N-Bis(1-Methylethyl)-, Ethenyl Ester: A Comprehensive Overview

The compound with CAS No. 1058705-40-0, commonly referred to as Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester, is a significant entity in the field of organic chemistry. This compound is characterized by its unique structure, which combines the functional groups of a carbamate and an ester. The ethenyl ester group adds versatility to its chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its role in polymer synthesis, where its ability to form stable bonds has been leveraged to create high-performance polymers with enhanced mechanical properties. The N,N-bis(1-methylethyl) group contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of carbamic acid derivatives with appropriate alcohols or their equivalents. The use of catalytic systems has been shown to improve the efficiency of these reactions, leading to higher yields and purities. This has been documented in several recent publications that emphasize the importance of optimizing synthetic pathways for industrial applications.

The application of this compound extends beyond material science into the realm of pharmacology. Studies have indicated that derivatives of Carbamic acid, N,N-bis(1-methylethyl)-, ethenyl ester may exhibit bioactive properties, making them potential candidates for drug development. Preclinical trials have shown promise in targeting specific enzymes and pathways associated with various diseases, although further research is required to fully elucidate their therapeutic potential.

From an environmental perspective, the compound's biodegradability and toxicity profiles are areas of active investigation. Researchers are exploring methods to minimize its environmental impact through the development of sustainable synthesis routes and recycling strategies. These efforts align with global initiatives aimed at promoting green chemistry and reducing waste in industrial processes.

In conclusion, CAS No. 1058705-40-0 represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.